Cas no 150459-79-3 (5H-Cyclohepta[b]pyridine-2-carbonitrile,6,7,8,9-tetrahydro-)

• Product Name: 5H-Cyclohepta[b]pyridine-2-carbonitrile,6,7,8,9-tetrahydro-
• CAS No: 150459-79-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD08706246
• CID: 99878
• PubChem ID: 17750037
• Update Time: 2025-04-18

5H-Cyclohepta[b]pyridine-2-carbonitrile,6,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclohepta[b]pyridine-2-carbonitrile,6,7,8,9-tetrahydro-
• 6,7,8,9-TETRAHYDRO-5H-CYCLOHEPTA[B]PYRIDINE-2-CARBONITRILE
• DTXSID20590190
• 5H-Cyclohepta[b]pyridine-2-carbonitrile, 6,7,8,9-tetrahydro-
• J-008710
• AKOS006289297
• 150459-79-3

• MDL： MFCD08706246
• Inchi： 1S/C11H12N2/c12-8-10-7-6-9-4-2-1-3-5-11(9)13-10/h6-7H,1-5H2
• InChI Key： JYJCOXFICFSUEN-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC=C2C=1CCCCC2

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 2.22218